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Compound of Interest

Compound Name: Famitinib malate

Cat. No.: B12681737

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Famitinib malate. The following procedures and
recommendations are designed to ensure the safe handling, use, and disposal of this
compound in a laboratory setting.

Hazard Identification and Safety Summary

Famitinib malate is a potent multi-targeted tyrosine kinase inhibitor. While specific quantitative
toxicity data such as LD50 are not readily available, the compound is classified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects[1]. Standard laboratory safety
precautions should be strictly followed to minimize exposure and prevent environmental
contamination.
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Experimental Protocol: Preparation of a Famitinib
Malate Stock Solution

This protocol outlines a standard procedure for preparing a stock solution of Famitinib malate
for use in in-vitro experiments. All procedures should be performed in a chemical fume hood
while wearing the appropriate personal protective equipment.
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Materials:

Famitinib malate powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips
Procedure:
» Pre-Weighing Preparation:

o Before opening, allow the vial of Famitinib malate powder to equilibrate to room
temperature for at least one hour to prevent condensation[2].

o Ensure the analytical balance is calibrated and located inside the chemical fume hood or
in a designated weighing enclosure.

e Weighing the Compound:
o Carefully weigh the desired amount of Famitinib malate powder onto weighing paper.
o Transfer the powder to a sterile microcentrifuge tube or vial.

 Solubilization:

o Add the calculated volume of DMSO to the tube containing the Famitinib malate powder
to achieve the desired stock concentration. For example, to prepare a 10 mM stock
solution from 5.45 mg of Famitinib malate (MW: 544.57 g/mol ), you would add 1 mL of
DMSO.

o Cap the tube tightly.
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¢ Dissolution:

o Vortex the solution until the Famitinib malate is completely dissolved. Gentle warming in
a water bath may be used if necessary, but avoid excessive heat.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

o Store the aliquots at -80°C for long-term storage (up to 6 months)[2][3]. For short-term
storage, solutions in DMSO can be kept at 4°C for up to 2 weeks[3].

Operational and Disposal Plans

A clear workflow is critical for the safe handling of Famitinib malate. The following diagram
illustrates the key stages from receiving the compound to its final disposal.
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Preparation Phase

1. Receive Compound
- Verify integrity of packaging.
- Log into inventory.

Storage at -20°C
Y

2. Pre-Use Equilibration
- Allow vial to reach room temperature
before opening.

Y

3. Don Personal Protective Equipment (PPE)
- Lab coat, gloves, safety goggles.

. J

4 Handling Phasev(in Fume Hood) A

4. Weighing
- Use calibrated analytical balance.
- Handle powder carefully to avoid dust.

Y

5. Solution Preparation
- Add solvent (e.g., DMSO).
- Vortex to dissolve.

\ 4

6. Experimental Use
- Perform experiment following protocol.

. J

-

-

Post-Handling %'Disposal Phase

7. Decontamination
- Clean work surfaces and equipment
with appropriate solvent (e.g., alcohol).

Y
8. Waste Segregation
- Separate solid and liquid waste.
- Collect all contaminated materials.

\

9. Waste Disposal

- Place in labeled, sealed hazardous waste containers.

- Dispose of according to institutional and
regulatory guidelines.

\

10. Doff PPE
- Remove PPE in the correct order to
avoid contamination.

Y

11. Personal Hygiene
- Wash hands thoroughly with soap and water.

~

J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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